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Compound Name: 7-(Methylsulfonyl)quinolin-3-amine
CAS No.: 944401-82-5
Cat. No.: B3170505
Get Quote
Introduction

7-(Methylsulfonyl)quinolin-3-amine is a heterocyclic aromatic compound featuring a
quinoline core, a sulfonyl group, and an amine substituent. Molecules within the quinoline class
are integral to pharmaceutical development, exhibiting a wide range of biological activities
including antimalarial, antibacterial, and anticancer properties.[1][2][3] The specific substitutions
of a methylsulfonyl group and an amine group on the quinoline scaffold suggest potential for
unique pharmacological activity, making it a compound of interest for researchers in drug
discovery and development.

The journey from a synthesized compound to a viable drug candidate is underpinned by
rigorous analytical characterization. Establishing the identity, purity, and physicochemical
properties of a new chemical entity is a critical requirement for advancing through preclinical
and clinical development. This application note provides a comprehensive suite of analytical
methods and detailed protocols for the thorough characterization of 7-
(Methylsulfonyl)quinolin-3-amine, ensuring data integrity and supporting regulatory
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submissions. The methodologies are designed to be robust, reliable, and grounded in
established scientific principles.

Physicochemical Properties

A summary of the key physicochemical properties of 7-(Methylsulfonyl)quinolin-3-amine is
presented below. This information is crucial for selecting appropriate analytical techniques and
solvents.

Property Value Source

Chemical Structure (Predicted)

i migur.corn
Molecular Formula C10H9N302S (Calculated)
Molecular Weight 235.26 g/mol (Calculated)

(To be determined
Appearance ] N/A
experimentally)

7-(methylsulfonyl)quinolin-3-
IUPAC Name (_ Y yha N/A
amine

Note: The chemical structure is based on the compound name. Experimental verification is a
primary goal of the following protocols.

Chromatographic Purity and Assay by High-
Performance Liquid Chromatography (HPLC)

Principle: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is the gold
standard for assessing the purity and quantifying the content of small organic molecules. The
method separates compounds based on their differential partitioning between a nonpolar
stationary phase (e.g., C18) and a polar mobile phase. For 7-(Methylsulfonyl)quinolin-3-
amine, its aromatic and polar functional groups make it well-suited for this technique.

Method Development Rationale:
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e Column: A C18 column is selected for its versatility and proven performance in separating a
wide range of moderately polar to nonpolar compounds.

» Mobile Phase: A gradient elution using a mixture of water (with a pH modifier like formic acid
to ensure consistent ionization of the amine) and a polar organic solvent like acetonitrile or
methanol provides a broad elution window to separate the main component from potential
impurities.[4][5][6]

o Detector: A Diode Array Detector (DAD) or a UV detector is chosen. The quinoline core is
expected to have strong UV absorbance, allowing for sensitive detection.[7] A DAD provides
the additional benefit of acquiring full UV spectra, which can aid in peak identification and
purity assessment.

Workflow for HPLC Analysis
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Caption: HPLC analysis workflow from preparation to reporting.

Detailed Protocol:

o Mobile Phase Preparation:

o Mobile Phase A: 0.1% (v/v) Formic Acid in Water.

o Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile.
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o Filter both phases through a 0.45 um membrane filter and degas.

o Standard and Sample Preparation:

o Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 10 mg of 7-
(Methylsulfonyl)quinolin-3-amine reference standard into a 10 mL volumetric flask.
Dissolve in and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent).

o Working Standard Solution (0.1 mg/mL): Dilute 1.0 mL of the Standard Stock Solution to
10.0 mL with diluent.

o Sample Solution (0.1 mg/mL): Accurately weigh approximately 10 mg of the test sample
into a 100 mL volumetric flask. Dissolve in and dilute to volume with diluent.

o Chromatographic Conditions: | Parameter | Condition | | :--- | :--- | | Instrument | UPLC/HPLC
system with DAD/UV Detector | | Column | C18, 2.7 um, 4.6 x 150 mm (or equivalent) | |
Column Temperature | 30 °C | | Mobile Phase | A: 0.1% Formic Acid in WaterB: 0.1% Formic
Acid in Acetonitrile | | Gradient Elution | Time (min) | %B | [ |0 |10 |||15]90 ||| 17|90 ||
17.1]110]]|20| 10| | Flow Rate | 1.0 mL/min | | Injection Volume | 5 uL | | Detection
Wavelength | 254 nm (or Amax determined by UV-Vis) | | Run Time | 20 minutes |

o System Suitability:
o Inject the Working Standard Solution five times.

o The relative standard deviation (RSD) for the peak area of 7-(Methylsulfonyl)quinolin-3-
amine should be < 2.0%.

o The tailing factor should be between 0.8 and 1.5.
o Data Analysis:

o Purity: Calculate the area percentage of the main peak relative to the total area of all
peaks in the sample chromatogram (excluding solvent peaks).

o Assay (vs. Reference Standard): Compare the peak area of the main peak in the sample
solution to that of the working standard solution to determine the concentration.
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Identity Confirmation by Mass Spectrometry (MS)

Principle: Mass spectrometry is a powerful technique for confirming the molecular weight of a
compound by measuring its mass-to-charge ratio (m/z).[8] Electrospray lonization (ESI) is a
soft ionization technique ideal for polar, thermally labile molecules like the target compound,
minimizing fragmentation and providing a strong molecular ion signal.

Method Rationale: ESI in positive ion mode is selected because the amine group on the
quinoline ring is readily protonated to form a stable [M+H]* ion. High-resolution mass
spectrometry (HRMS), such as with a Time-of-Flight (TOF) or Orbitrap analyzer, is
recommended to provide a highly accurate mass measurement, which can be used to confirm
the elemental composition.

Workflow for MS Analysis

Prepare Sample Direct Infusion or Electrospray lonization Mass Analysis Detect lons Przcgz;nggltrgm
(e.g., 10 pg/mL in MeOH) LC-MS Injection (ESI, Positive Mode) (e.g., TOF, Orbitrap) (mlz) Theoretigal Mass

Click to download full resolution via product page
Caption: General workflow for identity confirmation by Mass Spectrometry.
Detailed Protocol:

o Sample Preparation: Prepare a dilute solution of the sample (approx. 10 pg/mL) in methanol
or acetonitrile.

e Instrument Parameters (ESI-TOF/Orbitrap):

lonization Mode: ESI Positive

o

[¢]

Capillary Voltage: 3.5 - 4.5 kV

o

Source Temperature: 120 - 150 °C

[e]

Mass Range: m/z 50 - 500
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o Mode: Full Scan

o Data Analysis:

[e]

The molecular formula C10H9N3O2S has a monoisotopic mass of 235.0443.

o

Look for the protonated molecular ion [M+H]* at m/z 236.0521.

[¢]

The measured mass should be within a 5 ppm tolerance of the theoretical mass.

[¢]

Tandem MS (MS/MS) can be performed to analyze fragmentation patterns, which often
involve cleavage at the sulfonylurea bridge, providing further structural confirmation.[9]

Structural Elucidation by Nuclear Magnetic
Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy is the most powerful technique for unambiguous structural
elucidation, providing detailed information about the chemical environment of each hydrogen
(*H NMR) and carbon (*3C NMR) atom in the molecule.[10][11] The chemical shifts, coupling
patterns, and integration of signals allow for the complete assignment of the molecular
structure.

Method Rationale: Due to the complexity of the quinoline ring system's proton signals, 2D NMR
experiments like COSY (Correlation Spectroscopy) are highly recommended to establish
proton-proton connectivities.[1][12] A deuterated solvent that can dissolve the compound
without reacting, such as DMSO-de or CDCls, should be used.

Detailed Protocol:
e Sample Preparation:

o Dissolve approximately 5-10 mg of the sample in 0.6 - 0.7 mL of a suitable deuterated
solvent (e.g., DMSO-ds) in a clean, dry NMR tube.[8][10]

o Add a small amount of tetramethylsilane (TMS) as an internal standard (& 0.00 ppm) if not
already present in the solvent.
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e Instrument Parameters (e.g., 400 MHz Spectrometer):
o Experiments: 1H NMR, 13C NMR, COSY.
o Temperature: 25 °C.
o Acquire spectra using standard pulse programs.
o Expected Spectral Features and Interpretation:
o H NMR:

= Aromatic Region (approx. 7.0-9.0 ppm): Expect a series of doublets and multiplets
corresponding to the protons on the quinoline ring. The specific chemical shifts and
coupling constants will be influenced by the electron-withdrawing sulfonyl group and the
electron-donating amine group.[10][11]

= Amine Protons (-NHz): A broad singlet, the chemical shift of which is dependent on
concentration and solvent.

» Methyl Protons (-SO2CHs): A sharp singlet, typically in the 3.0-3.5 ppm region.
o 133C NMR:

» Aromatic Carbons: Signals in the 110-150 ppm range.

» Methyl Carbon (-SO2CHs): A signal around 40-45 ppm.

o COSY: Cross-peaks will confirm which protons are spin-coupled (i.e., adjacent to each
other on the ring), which is essential for assigning the specific positions of the aromatic
protons.
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. Expected *H Chemical Expected **C Chemical
Functional Group ) )
Shift (6, ppm) Shift (6, ppm)
Quinoline-H ~7.0-9.0 ~110 - 150
-NH:2 Variable (broad singlet) N/A
-SO2CHs3 ~3.0 - 3.5 (singlet) ~40 - 45

Functional Group Analysis by Infrared (IR)
Spectroscopy

Principle: Infrared (IR) spectroscopy measures the vibrations of bonds within a molecule.
Specific functional groups absorb infrared radiation at characteristic frequencies, making it an
excellent tool for confirming their presence.

Method Rationale: This technique will be used to confirm the presence of the key functional
groups: the amine (-NHz), the sulfonyl (-SO2), and the aromatic quinoline ring. Attenuated Total
Reflectance (ATR) is a common and convenient sampling technique that requires minimal
sample preparation.

Detailed Protocol:
o Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.
o Data Acquisition: Record the spectrum, typically from 4000 to 400 cm~1.

» Expected Absorption Bands:
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Expected Wavenumber

Functional Group Vibration Type
(cm™)
) Asymmetric & Symmetric

N-H (Amine) 3300 - 3500 (two bands)
Stretch

C-H (Aromatic) Stretch 3000 - 3100

C=C, C=N (Aromatic Ring) Stretch 1450 - 1600
Asymmetric & Symmetric 1300 - 1350 and 1120 -

S=0 (Sulfonyl)
Stretch 1160[13]

Physical Characterization
Melting Point Determination

Principle: The melting point is a fundamental physical property that serves as a key indicator of
purity. Pure crystalline compounds typically have a sharp melting range (0.5-1.0 °C), whereas
impurities tend to depress and broaden the melting range.

Detailed Protocol:

o Sample Preparation: Ensure the sample is completely dry. Load a small amount (2-3 mm
height) of the finely powdered sample into a capillary tube.[14]

e Measurement:
o Place the capillary tube in a melting point apparatus.[15]
o Perform a rapid initial heating to determine an approximate melting point.

o For an accurate measurement, use a fresh sample and heat slowly (1-2 °C per minute)
when approaching the approximate melting point.[16][17]

o Record the temperature at which the first droplet of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This is the melting range.

Solubility Assessment
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Principle: Solubility is a critical parameter that influences bioavailability and formulation
development. The "shake-flask" method is a reliable technique for determining equilibrium
solubility.[18][19]

Detailed Protocol:
e Procedure:

o Add an excess amount of the solid compound to a known volume of a selected solvent
(e.g., water, phosphate buffer pH 7.4, 0.1 M HCI, various organic solvents) in a sealed vial.
[18][20]

o Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period
(e.g., 24-48 hours) to reach equilibrium.[21]

e Sample Analysis:
o After agitation, allow the vials to stand for the undissolved solid to sediment.

o Carefully withdraw a sample from the supernatant and filter it through a low-binding filter
(e.g., 0.22 um PVDF) to remove any remaining solid particles.

o Analyze the concentration of the dissolved compound in the filtrate using a validated
analytical method, such as the HPLC method described in Section 3.

e Reporting: Express solubility in terms of mg/mL or pg/mL.

Conclusion

The analytical methods detailed in this application note provide a robust framework for the
comprehensive characterization of 7-(Methylsulfonyl)quinolin-3-amine. The combination of
chromatographic, spectroscopic, and physical techniques ensures a thorough evaluation of the
compound's identity, purity, structure, and fundamental properties. Adherence to these
protocols will generate high-quality, reliable data essential for advancing scientific research and
drug development programs.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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